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Compound of Interest

Compound Name: 3-Chloro-2-nitroaniline

Cat. No.: B1295001

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the melting and boiling points of 3-Chloro-
2-nitroaniline, a key chemical intermediate. The document includes a summary of its physical
properties, general experimental protocols for their determination, and a visual representation
of its synthesis workflow.

Data Presentation

The quantitative physicochemical properties of 3-Chloro-2-nitroaniline are summarized in the
table below for easy reference and comparison.
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Property Value Source
Melting Point 107-108°C [1112113114]
Boiling Point 327.1°C at 760 mmHg [1112][31[4]
Molecular Formula C6H5CIN202 [1112][4]1[5]
Molecular Weight 172.57 g/mol [2][5]
Appearance Pale yellow to brownish solid [6]

Sparingly soluble in water;
- more soluble in organic
Solubility _ [6]
solvents like ethanol, acetone,

and dimethylformamide.

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
3-Chloro-2-nitroaniline were not detailed in the reviewed literature, standard laboratory
procedures are applicable.

a) Melting Point Determination (General Protocol):

The melting point of a crystalline solid like 3-Chloro-2-nitroaniline is typically determined
using a melting point apparatus.

Sample Preparation: A small amount of the dry, purified 3-Chloro-2-nitroaniline is packed
into a capillary tube.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate.

» Observation: The temperature at which the substance first begins to melt and the
temperature at which the substance is completely molten are recorded. This range is
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reported as the melting point. For 3-Chloro-2-nitroaniline, this is consistently reported as
107-108°C.[1][2][3][4]

b) Boiling Point Determination (General Protocol):

The boiling point is determined at a specific atmospheric pressure, as it is a pressure-
dependent property.

o Apparatus Setup: A small quantity of 3-Chloro-2-nitroaniline is placed in a distillation flask.
A thermometer is positioned so that the bulb is just below the side arm of the flask.

e Heating: The flask is heated, and the liquid is brought to a boil.

o Observation: The temperature is recorded when the liquid is boiling and its vapor is
condensing on the thermometer bulb, resulting in a stable temperature reading. This
temperature is the boiling point. For 3-Chloro-2-nitroaniline, the boiling point is noted as
327.1°C at 760 mmHg.[1][2][3][4] It is important to note that some sources indicate this value
may be a prediction.[2][3]

Mandatory Visualization
a) Synthesis Workflow for 3-Chloro-2-nitroaniline

The following diagram illustrates the general synthesis procedure for 3-Chloro-2-nitroaniline
starting from 3-chloro-2-nitrobenzoic acid, as described in the literature.[2]
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Reaction Stage

3-chloro-2-nitrobenzoic acid +
Triethylamine (Et3N) in DMF

Y

Add Diphenylphosphonium chloride

Y

Stir at room temperature for 3 hours

Y

Add water and heat at 100°C for 1 hour

Reaction Completion

Workup an(%'Purification

Cool to room temperature

Y

Remove DMF by high vacuum distillation

Y

Dissolve solid in Ethyl Acetate (EtOAc)

Y

Wash with saturated NaHCO3 solution

Y

Filter through diatomaceous earth

Y

Wash with water and brine

Y

Dry over anhydrous Na2S0O4

Y

Concentrate under reduced pressure

Final Product
\ 4

3-chloro-2-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Chloro-2-nitroaniline.
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b) Logical Relationship of Key Physical Properties

This diagram shows the relationship between the primary physical states and the temperatures
at which 3-Chloro-2-nitroaniline transitions between them under standard pressure.

Caption: Physical state transitions of 3-Chloro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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